Cas no 1207035-33-3 (N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide)

• Product Name: N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide
• CAS No: 1207035-33-3
• MF: C₁₅H₁₈N₂O₃S₂
• MW: 338.445021152496
• CID: 6444670
• Update Time: 2025-07-16

N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide
• N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-4-methylthiophene-2-carboxamide

• Inchi： 1S/C15H18N2O3S2/c1-9-6-12(21-7-9)14(19)16-10-4-2-3-5-11(10)17-13(18)8-22-15(17)20/h6-7,10-11H,2-5,8H2,1H3,(H,16,19)
• InChI Key： SLGJHOVGZJHSNS-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCCC2N2C(=O)CSC2=O)=O)SC=C(C)C=1

Additional information on N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide

Recent Advances in the Study of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide (CAS: 1207035-33-3)

N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide (CAS: 1207035-33-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the modulation of metabolic pathways and inflammatory responses. This research brief synthesizes the latest findings to provide a comprehensive overview of its mechanisms of action, pharmacological properties, and clinical relevance.

The compound belongs to the thiazolidinedione class, which is known for its role in peroxisome proliferator-activated receptor (PPAR) modulation. Recent in vitro and in vivo studies have demonstrated that N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide exhibits selective PPARγ agonistic activity, making it a promising candidate for the treatment of metabolic disorders such as type 2 diabetes and obesity. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, suggesting potential applications in autoimmune diseases.

One of the key advancements in the study of this compound is the elucidation of its molecular interactions. X-ray crystallography and molecular docking studies have revealed that it binds to the PPARγ ligand-binding domain with high affinity, stabilizing a conformation that promotes the recruitment of coactivators involved in glucose and lipid metabolism. This structural insight has paved the way for the design of derivatives with improved pharmacokinetic profiles.

Pharmacokinetic studies have further characterized the absorption, distribution, metabolism, and excretion (ADME) properties of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide. The compound demonstrates favorable oral bioavailability and a half-life conducive to once-daily dosing. Metabolite profiling has identified the primary routes of biotransformation, which involve hepatic cytochrome P450 enzymes, particularly CYP3A4 and CYP2C9. These findings are critical for predicting drug-drug interactions and optimizing therapeutic regimens.

In preclinical models, the compound has shown efficacy in reducing hyperglycemia and improving insulin sensitivity without the adverse effects commonly associated with PPARγ agonists, such as weight gain and fluid retention. These results have spurred interest in its clinical development, with early-phase trials currently underway to evaluate its safety and tolerability in human subjects.

Beyond its metabolic effects, recent research has explored the compound's potential in oncology. Preliminary data indicate that it may inhibit tumor growth by modulating PPARγ-dependent pathways involved in cell proliferation and apoptosis. These findings, though preliminary, highlight the versatility of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide and warrant further investigation.

In conclusion, N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-4-methylthiophene-2-carboxamide (CAS: 1207035-33-3) represents a multifaceted compound with significant therapeutic potential. Its dual role in metabolic regulation and inflammation, coupled with its favorable pharmacokinetic profile, positions it as a promising candidate for further development. Ongoing and future studies will be crucial in translating these preclinical findings into clinical applications.